Cas no 898782-30-4 (3-(3-Bromophenyl)-4'-thiomethylpropiophenone)
3-(3-Bromophenyl)-4'-thiomethylpropiophenone is a brominated aromatic ketone derivative featuring a thiomethyl functional group, which enhances its reactivity in organic synthesis. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical research due to its versatile electrophilic and nucleophilic properties. The presence of the bromine substituent facilitates further functionalization via cross-coupling reactions, while the thiomethyl group offers potential for sulfur-based modifications. Its well-defined structure and stability under standard conditions make it a reliable building block for constructing complex molecules. This product is suited for applications requiring precise molecular design, such as drug discovery and material science.
898782-30-4 structure
Product Name:3-(3-Bromophenyl)-4'-thiomethylpropiophenone
CAS No:898782-30-4
MF:C16H15BrOS
MW:335.258702516556
MDL:MFCD03843311
CID:4719111
Update Time:2025-05-27
3-(3-Bromophenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromophenyl)-4'-thiomethylpropiophenone
- 3-(3-Bromophenyl)-4'-thiomethylpropiophenone
-
- MDL: MFCD03843311
- Inchi: 1S/C16H15BrOS/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-4,6-9,11H,5,10H2,1H3
- InChI Key: UJTCXKMXRNLLTK-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CCC(C1C=CC(=CC=1)SC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 287
- Topological Polar Surface Area: 42.4
3-(3-Bromophenyl)-4'-thiomethylpropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B099270-250mg |
3-(3-Bromophenyl)-4'-thiomethylpropiophenone |
898782-30-4 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B099270-500mg |
3-(3-Bromophenyl)-4'-thiomethylpropiophenone |
898782-30-4 | 500mg |
$ 735.00 | 2022-06-07 | ||
| abcr | AB366079-1 g |
3-(3-Bromophenyl)-4'-thiomethylpropiophenone, 97%; . |
898782-30-4 | 97% | 1g |
€932.90 | 2023-04-26 | |
| Fluorochem | 206055-1g |
3-(3-bromophenyl)-4'-thiomethylpropiophenone |
898782-30-4 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 206055-2g |
3-(3-bromophenyl)-4'-thiomethylpropiophenone |
898782-30-4 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206055-5g |
3-(3-bromophenyl)-4'-thiomethylpropiophenone |
898782-30-4 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB366079-1g |
3-(3-Bromophenyl)-4'-thiomethylpropiophenone, 97%; . |
898782-30-4 | 97% | 1g |
€932.90 | 2025-02-13 | |
| abcr | AB366079-2g |
3-(3-Bromophenyl)-4'-thiomethylpropiophenone, 97%; . |
898782-30-4 | 97% | 2g |
€1677.00 | 2025-02-13 | |
| abcr | AB366079-2 g |
3-(3-Bromophenyl)-4'-thiomethylpropiophenone, 97%; . |
898782-30-4 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| Ambeed | A324826-1g |
4-(3-(3-Bromophenyl)propanoyl)benzothialdehyde |
898782-30-4 | 97% | 1g |
$314.0 | 2025-04-15 |
3-(3-Bromophenyl)-4'-thiomethylpropiophenone Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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